Cas no 62806-64-8 (Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester)
62806-64-8 structure
Product Name:Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester
CAS No:62806-64-8
MF:C16H19NO2S
MW:289.39256310463
CID:1640047
Update Time:2024-09-12
Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester Chemical and Physical Properties
Names and Identifiers
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- Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester
- Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester (9CI)
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- Inchi: 1S/C16H19NO2S/c1-17(2)16(18)20-11-5-10-19-15-9-8-13-6-3-4-7-14(13)12-15/h3-4,6-9,12H,5,10-11H2,1-2H3
- InChI Key: UBXYXXNGELKQPY-UHFFFAOYSA-N
- SMILES: C(SCCCOC1=CC=C2C(=C1)C=CC=C2)(=O)N(C)C
Computed Properties
- Exact Mass: 289.11377
Experimental Properties
- Density: 1.164±0.06 g/cm3(Predicted)
- Boiling Point: 449.7±47.0 °C(Predicted)
- PSA: 29.54
- pka: -1.22±0.70(Predicted)
Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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